Cas no 1806006-75-6 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1806006-75-6
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4891765
• Update Time: 2025-05-20

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(16)3-8-6(4-12)10(17)7(5-15-8)11(13)14/h5,11H,2-4H2,1H3,(H,15,17)
• InChI Key： PTXQZCXTVYUMDE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(F)F)=CNC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806006-75-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate, identified by its CAS number 1806006-75-6, is a sophisticated organic compound that has garnered significant attention in the pharmaceutical industry due to its versatile applications as an intermediate in drug synthesis. This compound, characterized by its pyridine core substituted with functional groups such as a chloromethyl group, a difluoromethyl group, and a hydroxyl group, exhibits unique chemical properties that make it invaluable in the development of novel therapeutic agents.

The structural features of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate contribute to its reactivity and compatibility with various synthetic pathways. The presence of the chloromethyl group, for instance, allows for nucleophilic substitution reactions, enabling the facile introduction of other functional groups. This property is particularly useful in constructing complex molecular architectures, which are often required in the design of bioactive molecules.

Moreover, the difluoromethyl group is a well-documented moiety in medicinal chemistry, known for its ability to enhance metabolic stability and binding affinity of drug candidates. Its incorporation into pharmaceutical compounds often leads to improved pharmacokinetic profiles, making it a preferred choice for medicinal chemists aiming to develop drugs with prolonged half-lives and reduced degradation rates. The hydroxyl group further enhances the compound's versatility, allowing for further derivatization through etherification or esterification reactions.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and infectious disorders. The demand for innovative drug candidates has driven the exploration of novel synthetic strategies, and compounds like Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate have emerged as crucial building blocks in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in targeting aberrant signaling pathways involved in cancer progression.

One notable application of this compound is in the development of antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged the reactivity of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate to create derivatives that exhibit potent antiviral activity against RNA viruses. These derivatives often incorporate additional functional groups that enhance their binding affinity and selectivity towards viral targets.

The pharmaceutical industry has also explored the use of this compound in the development of antibiotics. The structural motif present in Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate can be modified to produce molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such modifications have led to the discovery of novel antibiotics capable of overcoming bacterial resistance mechanisms.

The synthesis of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production methods. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles.

The compound's role extends beyond its direct use as a pharmaceutical intermediate; it also serves as a valuable tool in chemical biology research. By modifying its structure, researchers can generate libraries of compounds for high-throughput screening assays aimed at identifying new drug targets and understanding biological pathways. This approach has been instrumental in uncovering novel therapeutic opportunities across various disease areas.

The future prospects of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate are promising, with ongoing research exploring its potential applications in emerging fields such as gene therapy and regenerative medicine. Its structural versatility allows for further functionalization into nucleoside analogs or other bioactive molecules that could revolutionize these therapeutic modalities.

In conclusion, Ethyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806006-75-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique combination of functional groups and reactivity makes it an indispensable intermediate for developing innovative drug candidates across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.